molecular formula C20H15F3N2O4S B2852259 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(trifluoromethyl)benzoate CAS No. 877636-68-5

6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(trifluoromethyl)benzoate

Cat. No.: B2852259
CAS No.: 877636-68-5
M. Wt: 436.41
InChI Key: JVTAHSXHLJFIPM-UHFFFAOYSA-N
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Description

The compound “6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(trifluoromethyl)benzoate” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a pyran ring, which is a six-membered ring with one oxygen atom .


Synthesis Analysis

While specific synthesis methods for the requested compound were not found, there are general methods for synthesizing similar compounds. For instance, 2,4-dichloro-6-phenylpyrimidine and 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine were prepared using organolithium reagents .


Chemical Reactions Analysis

While specific chemical reactions involving the requested compound were not found, similar compounds such as 2-((4,6-dimethylpyrimidin-2-yl)thio)-N-phenylacetamide derivatives have been synthesized and studied as SIRT2 inhibitors .

Scientific Research Applications

Synthesis and Biological Activity

  • Pyrimidine derivatives have been synthesized through methods such as microwave irradiative cyclocondensation for their potential insecticidal and antibacterial properties. These compounds, including those linked to pyrazoles, have shown activity against specific insects and microorganisms, indicating their potential in developing new pesticides and antimicrobial agents (Deohate & Palaspagar, 2020).
  • Similarly, pyrimidinone derivatives have been explored for their synthesis pathways and potential applications in heterocyclic chemistry, showing versatility in forming various biologically active structures (Toplak et al., 1999).

Anticancer and Anti-inflammatory Agents

  • Novel pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, demonstrating the potential of such structures in developing new therapeutic agents (Rahmouni et al., 2016).
  • New coumarin derivatives based on pyrimidinone structures have also been synthesized and tested for their antimicrobial activities, further illustrating the pharmaceutical applications of these compounds (Al-Haiza et al., 2003).

Properties

IUPAC Name

[6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-(trifluoromethyl)benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15F3N2O4S/c1-11-7-12(2)25-19(24-11)30-10-15-8-16(26)17(9-28-15)29-18(27)13-3-5-14(6-4-13)20(21,22)23/h3-9H,10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JVTAHSXHLJFIPM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)C(F)(F)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15F3N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

436.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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